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Abstract

(+)-N-Methylallosedridine is a piperidine alkaloid naturally occurring in the plant Sedum
sarmentosum. This document provides a comprehensive overview of its known physical and
chemical properties, drawing from available scientific literature. While the absolute
configuration has been established, detailed experimental data on its physical properties and
comprehensive spectral analyses are not extensively reported in readily accessible sources.
This guide summarizes the available information, highlights data gaps, and provides context
regarding its natural source and potential biological significance based on related compounds.

Chemical and Physical Properties

(+)-N-Methylallosedridine, with the systematic name (+)-(2R)-2-{(2S)-2-hydroxypropyl}-1-
methylpiperidine, is a chiral molecule belonging to the piperidine alkaloid family.[1] Its structure
features a piperidine ring N-methylated and substituted at the 2-position with a hydroxypropyl
group. The "allo” designation refers to the erythro relative stereochemistry of the two chiral
centers.

Table 1: Physical and Chemical Properties of (+)-N-Methylallosedridine
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Property Value Source/Comment
Molecular Formula CoH19NO [21[3114]

Molecular Weight 157.25 g/mol [21[31[4]

CAS Number 41447-16-9 [2113114]

Boiling Point 223.3+13.0°C Predicted[2]
Density 0.927 £ 0.06 g/cm3 Predicted[2]

pKa 15.22 + 0.20 Predicted[2]

Melting Point Not reported

Specific Optical Rotation Not reported

Note: The boiling point, density, and pKa values are predicted and have not been
experimentally verified in the reviewed literature.

Spectral Data

Detailed experimental spectral data for (+)-N-Methylallosedridine, including *H NMR, 13C

NMR, Infrared (IR), and Mass Spectrometry (MS), are not readily available in the public

domain. Researchers are advised to acquire this data upon isolation or synthesis of the

compound. General spectral characteristics of N-alkylpiperidines can be referenced for

comparison.

Experimental Protocols
Isolation from Sedum sarmentosum

(+)-N-Methylallosedridine is a natural product found in the medicinal plant Sedum

sarmentosum. While specific protocols for the isolation of this particular alkaloid are not

detailed in the available literature, a general workflow for the extraction of alkaloids from

Sedum species can be proposed.
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Caption: A conceptual retrosynthetic pathway for N-Methylallosedridine isomers.

Biological Activity and Signaling Pathways
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The specific biological activities of pure (+)-N-Methylallosedridine have not been extensively
studied. However, the crude alkaloid fraction from Sedum sarmentosum, which contains this
compound, has been shown to have antiproliferative effects on murine and human hepatoma
cell lines. Sedum sarmentosum has a history of use in traditional medicine for treating hepatitis.
[5] The broader class of piperidine alkaloids is known to exhibit a wide range of
pharmacological activities, including anticancer, anti-inflammatory, and neuroprotective effects.
Further research is required to determine the specific contributions of (+)-N-
Methylallosedridine to the biological activities observed in the crude extracts of Sedum
sarmentosum and to elucidate its mechanism of action and any associated signaling pathways.

Diagram 3: Potential Areas of Biological Investigation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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